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Compound of Interest

Compound Name: Boc-Pro-OMe

Cat. No.: B558221 Get Quote

An In-depth Technical Guide to Boc-Pro-OMe
For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the chemical properties of building blocks like Boc-Pro-OMe is fundamental.

This guide provides a detailed overview of the chemical structure and nomenclature of Boc-
Pro-OMe, a commonly used protected amino acid derivative.

Chemical Structure and IUPAC Nomenclature
Boc-Pro-OMe is the abbreviated name for N-tert-butoxycarbonyl-proline methyl ester. The

"Boc" group (tert-butoxycarbonyl) serves as a protecting group for the amine functional group

of the proline amino acid, while the methyl ester ("OMe") protects the carboxylic acid group.

This protection strategy is crucial in peptide synthesis to prevent unwanted side reactions.

The stereochemistry at the alpha-carbon of the proline ring determines whether the compound

is the L- or D-enantiomer. Both forms are commercially available and used in the synthesis of

stereospecific molecules.

Table 1: Chemical Identifiers for Boc-Pro-OMe
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Identifier
L-enantiomer (Boc-L-Pro-
OMe)

D-enantiomer (Boc-D-Pro-
OMe)

Molecular Formula C₁₁H₁₉NO₄[1][2][3] C₁₁H₁₉NO₄[4]

Molecular Weight 229.27 g/mol [1] 229.27 g/mol [4]

CAS Number 59936-29-7[1][2] 73323-65-6[4]

IUPAC Name

(2S)-1-(tert-

butoxycarbonyl)pyrrolidine-2-

carboxylic acid methyl ester[1]

(2R)-1-(tert-

butoxycarbonyl)pyrrolidine-2-

carboxylic acid methyl ester[4]

Synonyms

Boc-L-Pro-OMe, N-(tert-

Butoxycarbonyl)-L-proline

Methyl Ester[1][2]

Boc-D-Pro-OMe, N-tert-

butoxycarbonyl-D-proline

methyl ester[4]

Visualization of the Chemical Structure
To provide a clear representation of the molecular architecture, the following diagram illustrates

the chemical structure of Boc-L-Pro-OMe.

Caption: Chemical structure of Boc-L-Pro-OMe.

This guide serves as a foundational reference for professionals engaged in peptide synthesis

and drug discovery, providing essential data and a clear visual representation of Boc-Pro-
OMe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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